Cas no 641-11-2 (1,3-Cyclohexanedione,2-acetyl-4,4,6-trimethyl-)
641-11-2 structure
Product Name:1,3-Cyclohexanedione,2-acetyl-4,4,6-trimethyl-
CAS No:641-11-2
MF:C11H16O3
MW:196.242943763733
CID:514800
PubChem ID:12306809
Update Time:2025-04-19
1,3-Cyclohexanedione,2-acetyl-4,4,6-trimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Cyclohexanedione,2-acetyl-4,4,6-trimethyl-
- Angustione
- 641-11-2
- SCHEMBL1573211
-
- Inchi: 1S/C11H16O3/c1-6-5-11(3,4)10(14)8(7(2)12)9(6)13/h6,8H,5H2,1-4H3
- InChI Key: NZMPUCGPIWVSMA-UHFFFAOYSA-N
- SMILES: O=C1C(C(C)=O)C(C(C)CC1(C)C)=O
Computed Properties
- Exact Mass: 196.109944368g/mol
- Monoisotopic Mass: 196.109944368g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 302
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 51.2Ų
1,3-Cyclohexanedione,2-acetyl-4,4,6-trimethyl- Related Literature
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
641-11-2 (1,3-Cyclohexanedione,2-acetyl-4,4,6-trimethyl-) Related Products
- 8008-88-6(Valerian root oil)
- 2408-37-9(2,2,6-Trimethylcyclohexanone)
- 1118-71-4(Dipivaloylmethane)
- 1728-46-7(2-tert-butylcyclohexan-1-one)
- 1660-04-4(1-(1-adamantyl)ethanone)
- 1193-55-1(2-Methylcyclohexane-1,3-dione)
- 559-74-0(Friedelin)
- 874-23-7(2-acetylcyclohexan-1-one)
- 7307-04-2(5,5-Dimethylhexane-2,4-dione)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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